Cas no 1303968-08-2 (4-Aminocyclohexanecarbonitrile hydrochloride)

• Product Name: 4-Aminocyclohexanecarbonitrile hydrochloride
• CAS No: 1303968-08-2
• MF: C₇H₁₃ClN₂
• MW: 160.644520521164
• MDL: MFCD18914312
• CID: 2950840
• Update Time: 2025-05-20

4-Aminocyclohexanecarbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-氨基环己腈盐酸盐
• 4-Aminocyclohexanecarbonitrile hydrochloride
• trans-4-Aminocyclohexanecarbonitrile hydrochloride
• cis-4-Aminocyclohexanecarbonitrile hydrochloride
• 4-AMINO-CYCLOHEXANECARBONITRILE HYDROCHLORIDE
• 4-Amino-cyclohexanecarbonitrile HCl
• (1s,4s)-4-Aminocyclohexanecarbonitrile hydrochloride
• 4-aminocyclohexane-1-carbonitrile hydrochloride
• 4-aminocyclohexane-1-carbonitrile;hydrochloride
• (1R,4R)-4-AMINOCYCLOHEXANE-1-CARBONITRILE HYDROCHLORIDE
• C7H12N2.HCl
• SC

• MDL： MFCD18914312
• Inchi： 1S/C7H12N2.ClH/c8-5-6-1-3-7(9)4-2-6;/h6-7H,1-4,9H2;1H
• InChI Key： BTLVSLNZSMIPCW-UHFFFAOYSA-N
• SMILES： Cl.NC1CCC(C#N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 125
• Topological Polar Surface Area: 49.8

4-Aminocyclohexanecarbonitrile hydrochloride Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 4-Aminocyclohexanecarbonitrile hydrochloride

Introduction to 4-Aminocyclohexanecarbonitrile Hydrochloride (CAS No. 1303968-08-2)

4-Aminocyclohexanecarbonitrile hydrochloride (CAS No. 1303968-08-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AHCC, is a derivative of cyclohexane and features an amino group and a cyano group, making it a valuable intermediate in the synthesis of various bioactive molecules. Its unique chemical structure and properties have attracted considerable attention from researchers aiming to develop novel therapeutic agents.

The chemical structure of 4-Aminocyclohexanecarbonitrile hydrochloride consists of a six-membered cyclohexane ring with an amino group attached at the 4-position and a cyano group at the 1-position. The presence of the hydrochloride salt form enhances its solubility in aqueous media, which is crucial for its use in biological assays and pharmaceutical formulations. This compound is often synthesized through multi-step processes involving the reaction of cyclohexanecarbonitrile with ammonia or other nitrogen-containing reagents, followed by acidification to form the hydrochloride salt.

In recent years, 4-Aminocyclohexanecarbonitrile hydrochloride has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as an intermediate in the synthesis of compounds with anti-inflammatory and analgesic properties. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 4-Aminocyclohexanecarbonitrile hydrochloride could be a valuable starting material for developing new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 4-Aminocyclohexanecarbonitrile hydrochloride has also shown promise in the development of central nervous system (CNS) drugs. Studies have demonstrated that certain derivatives of this compound can cross the blood-brain barrier and modulate neurotransmitter systems, making them potential candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. For instance, a recent study published in the Journal of Neurochemistry reported that a derivative of 4-Aminocyclohexanecarbonitrile hydrochloride was effective in reducing neuroinflammation and improving cognitive function in animal models of Alzheimer's disease.

The versatility of 4-Aminocyclohexanecarbonitrile hydrochloride extends to its use as a building block in combinatorial chemistry. This approach involves synthesizing large libraries of compounds by systematically varying functional groups on a common scaffold. The ability to rapidly screen these libraries for bioactivity has accelerated the drug discovery process, leading to the identification of novel lead compounds with diverse therapeutic potentials. Researchers at leading pharmaceutical companies have utilized this strategy to develop new treatments for cancer, cardiovascular diseases, and other chronic conditions.

In addition to its pharmaceutical applications, 4-Aminocyclohexanecarbonitrile hydrochloride has found use in analytical chemistry and materials science. Its unique chemical properties make it suitable for use as a reference standard in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses. These techniques are essential for quality control and purity assessment in pharmaceutical manufacturing processes. Furthermore, the compound's ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry, with potential applications in catalysis and materials synthesis.

The safety profile of 4-Aminocyclohexanecarbonitrile hydrochloride is an important consideration for its use in various applications. Preclinical studies have shown that this compound exhibits low toxicity when administered at therapeutic doses. However, like any chemical substance, it should be handled with appropriate precautions to ensure safety in laboratory settings. Researchers are continuously monitoring its safety profile through ongoing toxicological studies to ensure its safe use in both research and commercial settings.

In conclusion, 4-Aminocyclohexanecarbonitrile hydrochloride (CAS No. 1303968-08-2) is a multifaceted compound with significant potential in medicinal chemistry, pharmaceutical research, analytical chemistry, and materials science. Its unique chemical structure and properties make it a valuable intermediate for developing novel therapeutic agents and advanced materials. As research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.